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Compound of Interest

Compound Name: 2-chloro-N-propylaniline

CAS No.: 55238-18-1

Cat. No.: B1316725

Get Quote

Executive Safety Directive
Do not dispose of 2-chloro-N-propylaniline down the drain or in general trash. This compound

is a halogenated aromatic amine. Its disposal requires strict segregation into Halogenated

Organic Waste streams. Mishandling poses two critical risks:

Environmental Toxicity: It is an acute marine pollutant.

Chemical Incompatibility: As a secondary amine, it can form carcinogenic nitrosamines if

mixed with nitrosating agents (e.g., nitrites, nitric acid) in a waste container.

Chemical Profile & Hazard Identification
Understanding the molecule is the first step to safe disposal. This profile dictates the "Why"

behind the protocols.
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Parameter Data Operational Implication

Chemical Name 2-chloro-N-propylaniline
Official Shipping Name

component.

CAS Number
55238-18-1 (or 95-51-2 for

parent)
Use for waste manifesting.

Molecular Class Halogenated Secondary Amine
MUST go to Halogenated

waste stream.

Acute Toxicity High (Oral/Dermal/Inhalation)
Induces Methemoglobinemia

(cyanosis).

Flash Point
>90°C

(Estimated/Combustible)
Class IIIB Combustible Liquid.

Reactivity
Incompatible with

Oxidizers/Acids

Exothermic reaction with acids;

Fire with oxidizers.

Critical Mechanism: Methemoglobinemia
Unlike simple irritants, chloroanilines absorb through the skin and oxidize hemoglobin to

methemoglobin, stripping the blood's ability to carry oxygen. Cyanosis (blue skin) is a delayed

symptom.[1] All disposal handling requires double-gloving (Nitrile/Laminate) and working within

a fume hood.

Disposal Protocol: The Segregation Workflow
The following protocol ensures compliance with RCRA (Resource Conservation and Recovery

Act) guidelines and prevents cross-contamination.

Step 1: Waste Stream Identification
You must classify this material as Halogenated Solvent/Organic Waste.

Why? Incineration of chlorinated compounds requires scrubbers to capture acidic gases

(HCl). If you mix this with non-halogenated waste (e.g., acetone, ethanol), the entire

container must be treated as halogenated, significantly increasing disposal costs and

complexity.
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Step 2: Container Selection
Recommended: HDPE (High-Density Polyethylene) or Glass (Amber).

Avoid: Metal containers (aluminum/steel) if the waste is potentially acidic or wet, as the

chloride ion can accelerate corrosion.

Step 3: Chemical Compatibility Check (The "Nitrosamine
Rule")

NEVER add this waste to a container that holds (or held) nitrosating agents (Sodium Nitrite,

Nitrosyl Chloride, Nitric Acid).

Risk: Formation of N-nitroso-2-chloro-N-propylaniline, a potent carcinogen.

Step 4: Labeling
The tag must explicitly state:

"Hazardous Waste"[2][3][4][5]

"Toxic"[2][6][7]

"Halogenated"[2][4][5][8]

Constituents: "2-chloro-N-propylaniline" (Do not use abbreviations).

Visualization: Disposal Decision Logic
The following diagram illustrates the critical decision pathways for safe disposal.
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Waste Generation:
2-chloro-N-propylaniline

Is it mixed with
other chemicals?

Compatibility Check:
Contains Oxidizers or Nitrites?

Yes

Select Waste Stream:
Halogenated Organics

No (Pure)

CRITICAL STOP:
Segregate immediately.

Do NOT mix.

Yes (Risk of Fire/Nitrosamines) No (Compatible Solvents)

Container:
HDPE or Amber Glass

Labeling:
'Toxic', 'Halogenated',

'2-chloro-N-propylaniline'

Handoff to EHS/Disposal Contractor

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and packaging of halogenated amine waste.

Spill Contingency Plan
If a spill occurs outside the fume hood:
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Evacuate & Ventilate: Clear the immediate area. The vapors are toxic.[6][7]

PPE Up: Don a respirator (Organic Vapor cartridge), safety goggles, and double nitrile

gloves.

Containment: Use a non-combustible absorbent (Vermiculite or Clay/Kitty Litter). Do not use

paper towels or sawdust (combustible).

Neutralization (Optional but Recommended): If available, treat the absorbed spill with a dilute

acid neutralizer (e.g., citric acid) only if the spill is significant and you are trained. Otherwise,

absorb as is.

Disposal: Scoop absorbent into a wide-mouth jar, seal, and label as "Debris contaminated

with 2-chloro-N-propylaniline."

Regulatory & Shipping Data
When preparing the waste manifest for the disposal contractor, use the following classifications.

Note that specific UN numbers may vary based on exact concentration and mixture, but the

following is the standard for the pure substance.

Regulatory Body Classification Code/ID

DOT (USA) Proper Shipping Name
Toxic liquid, organic, n.o.s. (2-

chloro-N-propylaniline)

Hazard Class 6.1 (Toxic)

UN Number UN 2810

Packing Group III (Keep away from food)

RCRA (EPA) Waste Code

D001 (if flashpoint <60°C),

D003 (Reactive - rare), or Non-

Specific Halogenated Waste.

Note: While not explicitly P-

listed, treat as P-listed for

safety.

IMDG Marine Pollutant Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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